Cas no 1021257-95-3 (N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1021257-95-3
• MF: C₂₀H₁₅F₂NO₄
• MW: 371.33421254158
• CID: 6416222
• PubChem ID: 42227260
• Update Time: 2025-05-25

N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide
• N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxopyran-2-carboxamide
• AKOS024505195
• VU0640581-1
• N-(3-fluoro-4-methylphenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide
• 1021257-95-3
• F5286-0370

• Inchi： 1S/C20H15F2NO4/c1-12-2-7-15(8-16(12)22)23-20(25)18-9-17(24)19(11-27-18)26-10-13-3-5-14(21)6-4-13/h2-9,11H,10H2,1H3,(H,23,25)
• InChI Key： AKZFPRKCUGYYMJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(C1=CC(C(=CO1)OCC1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 371.09691428g/mol
• Monoisotopic Mass: 371.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide

Comprehensive Overview of N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide (CAS No. 1021257-95-3)

The compound N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide, identified by its CAS No. 1021257-95-3, is a fluorinated pyran derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-oxo-4H-pyran core and dual fluorophenyl substitutions, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine.

One of the key reasons for the growing attention on N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide is its structural resemblance to known kinase inhibitors. The presence of the fluorophenyl methoxy group enhances its binding affinity to target proteins, a feature highly sought after in oncology research. Recent studies suggest its potential as a scaffold for developing selective enzyme modulators, addressing frequent queries about "next-generation small-molecule therapeutics" in academic forums and patent literature.

From a synthetic chemistry perspective, the CAS 1021257-95-3 compound exemplifies modern fluorination strategies that improve metabolic stability—a hot topic in medicinal chemistry optimization. Its 4H-pyran-4-one moiety contributes to π-stacking interactions, frequently discussed in computational chemistry circles regarding "drug-likeness" predictions. This aligns with industry demands for compounds balancing lipophilicity and solubility, as reflected in high-volume searches for "improving oral bioavailability".

Environmental and toxicological profiling of N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide remains an active area of investigation, responding to regulatory emphasis on green chemistry principles. The compound's degradation pathways under various pH conditions are being mapped to address sustainability concerns—a recurring theme in pharmaceutical lifecycle assessments. These studies cater to growing searches for "biodegradable fluoroorganics" and "eco-friendly heterocycles".

Analytical characterization of CAS 1021257-95-3 employs advanced techniques like LC-MS/MS and ¹⁹F NMR, reflecting methodological trends in fluorine-containing compound analysis. The distinct 19F NMR chemical shifts of its two fluorinated aromatic rings provide valuable structural insights, a technical aspect often queried in spectroscopy databases. Such data supports quality control protocols for high-purity specialty chemicals manufacturing.

In material science applications, the crystalline properties of N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide have drawn attention for potential use in organic electronic materials. Its conjugated system shows interesting photophysical behavior, coinciding with increased searches for "fluorophores with red-shifted emission". Research papers frequently cite its thermal stability up to 240°C—a critical parameter for high-performance material formulations.

The patent landscape surrounding CAS 1021257-95-3 reveals multiple applications in crop protection formulations, particularly as a template for fungicide development. This connects with agricultural researchers' frequent inquiries about "fluorinated antifungal agents". Structure-activity relationship (SAR) studies highlight the importance of its 3-fluoro-4-methylphenyl moiety for biological activity, a structural motif trending in agrochemical design publications.

From a regulatory standpoint, N-(3-fluoro-4-methylphenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-4H-pyran-2-carboxamide requires careful handling per standard laboratory safety protocols, though it doesn't fall under restricted categories. Safety Data Sheets emphasize proper PPE usage when handling powdered forms—information commonly sought in chemical handling guidelines searches. Its environmental fate is being evaluated through standardized OECD tests, addressing queries about "fluorochemical ecotoxicity".

Future research directions for CAS 1021257-95-3 may explore its utility in proteolysis targeting chimeras (PROTACs), given the rising interest in targeted protein degradation. The compound's ability to simultaneously engage E3 ligases and target proteins could be investigated, matching recent surges in searches for "bifunctional small molecules". Such applications would leverage its carboxamide linker functionality, a structural feature critical for molecular glue design.